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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzoic acid

Cat. No.: B195145

An In-depth Technical Guide to 4-Bromo-2-
fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Bromo-2-fluorobenzoic acid, a key building block in modern organic synthesis
and pharmaceutical development. This document details its characteristics, experimental
protocols for property determination, and its role in significant synthetic pathways.

Core Physical and Chemical Properties

4-Bromo-2-fluorobenzoic acid is a halogenated aromatic carboxylic acid. Its unique
substitution pattern, featuring a bromine atom and a fluorine atom on the benzoic acid core,
imparts specific reactivity and properties that are highly valuable in medicinal chemistry and
material science.[1]

Physical Properties

The physical characteristics of 4-Bromo-2-fluorobenzoic acid are summarized in the table
below. The compound typically appears as a white to off-white or light yellow crystalline
powder.[2][3]
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Property Value Reference(s)
Molecular Formula C7H4BrFO2 [4]
Molecular Weight 219.01 g/mol [4]
Melting Point 208-215 °C [2][3]
Boiling Point 289.4 °C at 760 mmHg [3]
White to light yellow crystalline
Appearance [2][3]
powder

Sparingly soluble in water.
Solubility Soluble in methanol (very faint [315]
turbidity).

Chemical and Spectroscopic Data

The chemical identifiers and spectroscopic data for 4-Bromo-2-fluorobenzoic acid are crucial
for its identification and characterization in experimental settings.

Identifier/Data Value Reference(s)
CAS Number 112704-79-7

IUPAC Name 4-bromo-2-fluorobenzoic acid [4]

SMILES 0O=C(0O)clccc(Br)cclF

1S/C7H4BrFO2/c8-4-1-2-

InChl 5(7(10)11)6(9)3-4/h1-3H,

(H,10,11)
pKa ~3.04 [6] (from ChemicalBook)
1H NMR (DMSO-ds) Spectral data available [7] (from ChemicalBook)
13C NMR Spectral data available [8] (from ChemicalBook)

Experimental Protocols
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Detailed methodologies are essential for the accurate determination of the physical and
chemical properties of 4-Bromo-2-fluorobenzoic acid and for its synthesis.

Synthesis of 4-Bromo-2-fluorobenzoic Acid

A common method for the synthesis of 4-Bromo-2-fluorobenzoic acid is through the oxidation
of 2-fluoro-4-bromotoluene.[6][9]

Materials:

2-fluoro-4-bromotoluene

e 2,2'-azobis(isobutyronitrile) (AIBN)

o Cobalt(ll) diacetate tetrahydrate (Co(OAc)2:4H20)
e Sodium bromide (NaBr)

e Acetic acid (HOAC)

o Oxygen

e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI)

o Methyl tert-butyl ether (MTBE)

o Purified water

Procedure:

« In a suitable reaction vessel, dissolve 2-fluoro-4-bromotoluene (1.0 eq), AIBN (0.024 eq),
Co(OAC)2-4H20 (0.049 eq), and NaBr (0.033 eq) in acetic acid.[6][9]

« Stir the mixture until all solids are dissolved.[6]

e Heat the reaction mixture to 130 °C.[6][9]
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Pressurize the vessel with oxygen to 1.2 MPa.[9]

Maintain the reaction for 1.5 hours.[9]

Upon completion, transfer the reaction mixture into purified water.[6][9]

Adjust the pH of the aqueous mixture to 12-14 using solid NaOH.[6][9]

Extract the aqueous phase twice with MTBE.[6][9]

Acidify the aqueous phase to pH 1 with concentrated HCI to precipitate the product.[6][9]

Filter the solid, wash with water, and dry to obtain 4-Bromo-2-fluorobenzoic acid.[6][9]
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Synthesis of 4-Bromo-2-fluorobenzoic Acid

2-fluoro-4-bromotoluene

Oxidation
(O2, Co(OAC)2, AIBN, NaBr, HOAc, 130°C)

4-Bromo-2-fluorobenzoic Acid
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Simplified Enzalutamide Synthesis Pathway

4-Bromo-2-fluorobenzoic Acid
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Suzuki-Miyaura Coupling Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195145#physical-and-chemical-properties-of-4-
bromo-2-fluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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